5,8-Dimethoxyquinoxaline

• Molecular Formula: C10H10N2O2
• Molecular Weight: 190.20 g/mol
• IUPAC Name: 5,8-dimethoxyquinoxaline
• InChI: InChI=1S/C10H10N2O2/c1-13-7-3-4-8(14-2)10-9(7)11-5-6-12-10/h3-6H,1-2H3
• InChI Key: RDERXHBRNGGJEC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=C(C=C1)OC)N=CC=N2

Description

5,8-Dimethoxyquinoxaline is a useful research compound. Its molecular formula is C10H10N2O2 and its molecular weight is 190.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 10 g (0.17 mol) of glyoxal in 50 ml of water was added to 5 g (0.03 mol) of 2,3-diaminohydroquinone dimethyl ether, and stirred at 50° C. for 1 hour. After allowing to cool to room temperature, the reaction solution was extracted with chloroform, and the extract was dried and concentrated. Recrystallization of the residue from benzene gave 4.3 g (75%) of the title compound. m.p. 145°-150° C.